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Compound of Interest

Compound Name: Trimethylammonium chloride-d10

Cat. No.: B3319169 Get Quote

For researchers in drug development and metabolomics, the quality of stable isotope-labeled

internal standards is paramount for generating accurate and reproducible data.

Trimethylammonium chloride-d10, a deuterated analog of an endogenous metabolite, is a

critical tool for quantitative analysis using mass spectrometry. This guide provides a

comparative overview of key quality attributes from leading suppliers and outlines a standard

experimental protocol for its application.

Supplier Specification Overview
The selection of a suitable supplier for Trimethylammonium chloride-d10 hinges on several

key quality metrics, primarily chemical purity and isotopic enrichment. High chemical purity

ensures that the analytical signal is not compromised by contaminants, while high isotopic

enrichment is crucial for minimizing signal overlap with the unlabeled analyte. The following

table summarizes typical specifications offered by major suppliers in the market.
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Specification

Supplier A (e.g.,

Cambridge Isotope

Labs)

Supplier B (e.g.,

MedChemExpress)

Supplier C (e.g.,

Sigma-Aldrich)

Chemical Purity (by

HPLC/NMR)
≥98% ≥99% ≥98%

Isotopic Enrichment

(D atom %)
≥98% ≥98% ≥98%

Certificate of Analysis

(CoA)

Provided with Lot-

Specific Data

Provided with Lot-

Specific Data

Provided with Lot-

Specific Data

Available

Formulations
Neat Solid Neat Solid Neat Solid

Standard Unit Sizes 1g, 5g 10mg, 50mg, 100mg
Varies by Product

Number

Note: The data presented is illustrative of typical industry standards. Researchers should

always consult the lot-specific Certificate of Analysis for precise figures before purchase.

Application: Quantification of Trimethylamine N-
Oxide (TMAO) in Plasma
A primary application for Trimethylammonium chloride-d10 is its use as an internal standard

for the quantification of Trimethylamine N-Oxide (TMAO) and related metabolites in biological

matrices by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][2][3] The

workflow for such an experiment is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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